3-(2,4-Dimethoxybenzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2,4-dimethoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16N2O5/c1-23-10-7-8-12(14(9-10)24-2)18(22)20-15-11-5-3-4-6-13(11)25-16(15)17(19)21/h3-9H,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: XMTLSMPXBYODDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)N)OC
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves constructing the benzofuran ring and introducing the amide functionality. While specific synthetic routes may vary, researchers have developed novel methods for constructing benzofuran rings. For instance, a unique free radical cyclization cascade has been employed to synthesize complex polycyclic benzofuran compounds. Additionally, proton quantum tunneling has been utilized to create benzofuran rings with high yield and minimal side reactions.

3.

Molecular Structure Analysis

The molecular formula of 3-(2,4-Dimethoxybenzamido)benzofuran-2-carboxamide is C18H16N2O5 , with a molecular weight of 340.335 g/mol . The compound’s structure includes the benzofuran ring, amide linkage, and methoxy groups.

5.

Scientific Research Applications

Synthesis and Chemical Properties

Novel heterocyclic compounds derived from benzodifuran carboxamides have been synthesized, showcasing potential as COX-2 inhibitors with significant analgesic and anti-inflammatory activities. The study by Abu‐Hashem et al. (2020) illustrates the synthesis of various benzodifuran derivatives, including benzofuran carboxamides, and their pharmacological evaluations, highlighting their potential in medicinal chemistry (Abu‐Hashem et al., 2020).

Material Science Applications

Polyamides containing benzofuran units have been synthesized and characterized for their thermal stability and mechanical properties. Sava et al. (2003) reported on aromatic polyamides with pendent benzofuran groups, demonstrating their solubility and potential use in creating thin, flexible films with good thermal stability, making them of interest in material science applications (Sava et al., 2003).

Antimicrobial and Antiproliferative Activities

The antimicrobial and antiproliferative potentials of benzofuran carboxamide derivatives have been explored. Lavanya et al. (2017) synthesized a series of benzofuran-2-carboxamide derivatives and evaluated them for their antimicrobial, anti-inflammatory, and radical scavenging activities, indicating their potential as bioactive chemical entities (Lavanya et al., 2017).

Microwave-assisted Synthesis for Pharmacological Studies

Xie et al. (2014) developed a microwave-assisted synthesis method for benzofuran-2-carboxamides, evaluating their pharmacological activities. This method facilitated the rapid synthesis of derivatives that exhibited significant anti-inflammatory, analgesic, and antipyretic properties, underscoring the efficiency of microwave-assisted synthesis in drug discovery (Xie et al., 2014).

Mechanism of Action

Target of Action

It is known that many benzofuran derivatives act as enzyme inhibitors, targeting specific enzymes involved in various biological pathways.

Mode of Action

Benzofuran derivatives are often involved in enzyme inhibition, which suggests that this compound may interact with its targets to alter their normal functioning.

Biochemical Pathways

Benzofuran derivatives are known to impact a wide range of biological pathways due to their enzyme inhibitory properties.

Result of Action

Benzofuran derivatives have been shown to display a wide range of antimicrobial and anticancer properties .